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Compound of Interest

1-(4-thio-beta-D-
Compound Name: _ )
ribofuranosyl)uracil

cat. No.: B1310666

Essential Safety and Handling Guide for 1-(4-thio-
beta-D-ribofuranosyl)uracil

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 1-(4-
thio-beta-D-ribofuranosyl)uracil (CAS No. 6741-73-7), also known as 4'-Thiouridine.
Adherence to these guidelines is critical to ensure personal safety and proper disposal.

Hazard Classification

1-(4-thio-beta-D-ribofuranosyl)uracil is classified as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-(4-thio-beta-D-
ribofuranosyl)uracil.
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Protection Type

Recommended Equipment

Specifications

Eye Protection

Safety glasses or chemical

safety goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Hand Protection

Chemical-resistant gloves

Nitrile rubber gloves with a
minimum layer thickness of
0.11mm are recommended.[2]
Change gloves immediately if

contamination is suspected.

Body Protection

Laboratory coat

Standard lab coat to prevent

skin contact.

Respiratory Protection

Not required under normal use

with adequate ventilation

If dusts are generated or
ventilation is inadequate, use a
NIOSH-approved N95 (US) or
type P1 (EN 143) dust mask.

[2]

Operational Plan: Safe Handling Protocol

Engineering Controls:

e Work in a well-ventilated area.

 When handling the solid form in a way that may generate dust, use a chemical fume hood.

Administrative Controls:

e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in areas where the chemical is handled.

e Wash hands thoroughly after handling.
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e Ensure a safety shower and eyewash station are readily accessible.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by ensuring it is clean and uncluttered.

o Weighing: If weighing the solid, do so within a chemical fume hood to minimize inhalation of

any dust.

e Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o Post-Handling: After use, decontaminate the work area and any equipment used.

Emergency Procedures

Situation First Aid Measures
Harmful if swallowed. Rinse mouth with water.
Ingestion Do not induce vomiting. Seek immediate

medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing. Wash the
affected area with soap and water. Seek

medical attention if irritation persists.

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Disposal Plan

The disposal of 1-(4-thio-beta-D-ribofuranosyl)uracil and its containers must be treated as

special waste.
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Waste Type Disposal Method

Arrange for disposal as special waste through a
Unused Chemical licensed disposal company. Do not allow the

product to enter drains.

Place in a sealed, labeled container and dispose
Contaminated Materials (e.g., gloves, wipes) of as hazardous chemical waste in accordance
with local, state, and federal regulations.

Note: Always consult with your institution's environmental health and safety (EHS) department

and local regulations for specific disposal requirements.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling and disposal of 1-

(4-thio-beta-D-ribofuranosyl)uracil.
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Caption: Workflow for handling 1-(4-thio-beta-D-ribofuranosyl)uracil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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